Cas no 2228932-06-5 (ethyl 4-(1-bromopropan-2-yl)piperidine-1-carboxylate)
ethyl 4-(1-bromopropan-2-yl)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 4-(1-bromopropan-2-yl)piperidine-1-carboxylate
- 2228932-06-5
- EN300-1921922
-
- Inchi: 1S/C11H20BrNO2/c1-3-15-11(14)13-6-4-10(5-7-13)9(2)8-12/h9-10H,3-8H2,1-2H3
- InChI Key: BRHYURDJJZKHKA-UHFFFAOYSA-N
- SMILES: BrCC(C)C1CCN(C(=O)OCC)CC1
Computed Properties
- Exact Mass: 277.06774g/mol
- Monoisotopic Mass: 277.06774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 29.5Ų
ethyl 4-(1-bromopropan-2-yl)piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1921922-0.05g |
ethyl 4-(1-bromopropan-2-yl)piperidine-1-carboxylate |
2228932-06-5 | 0.05g |
$888.0 | 2023-09-17 | ||
| Enamine | EN300-1921922-0.1g |
ethyl 4-(1-bromopropan-2-yl)piperidine-1-carboxylate |
2228932-06-5 | 0.1g |
$930.0 | 2023-09-17 | ||
| Enamine | EN300-1921922-0.25g |
ethyl 4-(1-bromopropan-2-yl)piperidine-1-carboxylate |
2228932-06-5 | 0.25g |
$972.0 | 2023-09-17 | ||
| Enamine | EN300-1921922-0.5g |
ethyl 4-(1-bromopropan-2-yl)piperidine-1-carboxylate |
2228932-06-5 | 0.5g |
$1014.0 | 2023-09-17 | ||
| Enamine | EN300-1921922-1.0g |
ethyl 4-(1-bromopropan-2-yl)piperidine-1-carboxylate |
2228932-06-5 | 1g |
$1229.0 | 2023-05-31 | ||
| Enamine | EN300-1921922-2.5g |
ethyl 4-(1-bromopropan-2-yl)piperidine-1-carboxylate |
2228932-06-5 | 2.5g |
$2071.0 | 2023-09-17 | ||
| Enamine | EN300-1921922-5.0g |
ethyl 4-(1-bromopropan-2-yl)piperidine-1-carboxylate |
2228932-06-5 | 5g |
$3562.0 | 2023-05-31 | ||
| Enamine | EN300-1921922-10.0g |
ethyl 4-(1-bromopropan-2-yl)piperidine-1-carboxylate |
2228932-06-5 | 10g |
$5283.0 | 2023-05-31 | ||
| Enamine | EN300-1921922-1g |
ethyl 4-(1-bromopropan-2-yl)piperidine-1-carboxylate |
2228932-06-5 | 1g |
$1057.0 | 2023-09-17 | ||
| Enamine | EN300-1921922-5g |
ethyl 4-(1-bromopropan-2-yl)piperidine-1-carboxylate |
2228932-06-5 | 5g |
$3065.0 | 2023-09-17 |
ethyl 4-(1-bromopropan-2-yl)piperidine-1-carboxylate Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
Additional information on ethyl 4-(1-bromopropan-2-yl)piperidine-1-carboxylate
Introduction to Ethyl 4-(1-Bromopropan-2-yl)piperidine-1-carboxylate (CAS No. 2228932-06-5)
Ethyl 4-(1-bromopropan-2-yl)piperidine-1-carboxylate (CAS No. 2228932-06-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The following sections provide a comprehensive overview of its chemical properties, synthesis methods, and recent research advancements.
Chemical Structure and Properties
Ethyl 4-(1-bromopropan-2-yl)piperidine-1-carboxylate is a brominated derivative of piperidine, a six-membered nitrogen-containing heterocyclic compound. The presence of the bromine atom and the ethyl ester group imparts specific chemical properties that make it an attractive candidate for various synthetic transformations. The compound has a molecular formula of C13H23BrNO2 and a molecular weight of approximately 305.23 g/mol.
The bromine atom in the structure is particularly noteworthy as it can serve as a leaving group in nucleophilic substitution reactions, facilitating the synthesis of more complex molecules. Additionally, the piperidine ring provides a flexible scaffold that can be modified to introduce various functional groups, enhancing its utility in drug design and development.
Synthesis Methods
The synthesis of ethyl 4-(1-bromopropan-2-yl)piperidine-1-carboxylate has been explored through several methodologies, each offering unique advantages and challenges. One common approach involves the reaction of 4-piperidinecarboxylic acid with bromopropanol in the presence of an activating agent such as thionyl chloride or carbodiimide. The resulting acid chloride or active ester is then reacted with ethanol to form the desired ester.
An alternative method involves the use of organometallic reagents, such as Grignard reagents, to introduce the bromopropanol moiety onto the piperidine ring. This approach often provides higher yields and better selectivity, making it suitable for large-scale production.
Applications in Medicinal Chemistry
Ethyl 4-(1-bromopropan-2-yl)piperidine-1-carboxylate has shown promise in various areas of medicinal chemistry, particularly in the development of drugs targeting neurological disorders and cancer. Recent studies have highlighted its potential as a prodrug precursor, where the bromine atom can be selectively replaced by biologically active moieties through metabolic processes in vivo.
In one notable study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of ethyl 4-(1-bromopropan-2-yl)piperidine-1-carboxylate exhibited potent inhibitory activity against specific kinases involved in cancer cell proliferation. These findings suggest that this compound could serve as a lead structure for the development of novel anticancer agents.
Ethical Considerations and Safety Profiles
The safety profile of ethyl 4-(1-bromopropan-2-yl)piperidine-1-carboxylate is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, as with any new chemical entity, comprehensive toxicological evaluations are necessary to ensure its safety before clinical trials can be initiated.
To address ethical concerns, researchers are committed to adhering to strict guidelines and regulations governing the use and handling of chemical compounds in laboratory settings. This includes proper disposal methods and minimizing environmental impact.
Conclusion
Ethyl 4-(1-bromopropan-2-yl)piperidine-1-carboxylate (CAS No. 2228932-06-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile synthetic properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, highlighting its potential to contribute significantly to advancements in healthcare.
2228932-06-5 (ethyl 4-(1-bromopropan-2-yl)piperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)